Cas no 1353998-86-3 (7,12A-dihydro-6aH-benzo[d]benzo[4,5]imidazo[2,1-b][1,3]thiazine)

• Product Name: 7,12A-dihydro-6aH-benzo[d]benzo[4,5]imidazo[2,1-b][1,3]thiazine
• CAS No: 1353998-86-3
• MF: C₁₄H₁₀N₂S
• MW: 238.307601451874
• CID: 5701680
• PubChem ID: 124220054
• Update Time: 2025-07-13

7,12A-dihydro-6aH-benzo[d]benzo[4,5]imidazo[2,1-b][1,3]thiazine Chemical and Physical Properties

Names and Identifiers

• 7H-BENZO[D]BENZOIMIDAZO[2,1-B][1,3]THIAZINE
• 7,12A-dihydro-6aH-benzo[d]benzo[4,5]imidazo[2,1-b][1,3]thiazine
• 5H-Benzimidazo[1,2-a][3,1]benzothiazine
• F15337
• 1353998-86-3

• Inchi： 1S/C14H10N2S/c1-3-7-12-10(5-1)9-17-14-15-11-6-2-4-8-13(11)16(12)14/h1-8H,9H2
• InChI Key： OMCLLLCNQLPKTB-UHFFFAOYSA-N
• SMILES： N12C3=CC=CC=C3N=C1SCC1=CC=CC=C12

Computed Properties

• Exact Mass: 240.07211956g/mol
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 470.1±48.0 °C(Predicted)
• pka: 3.79±0.20(Predicted)